Cas no 58468-22-7 (HEXAKIS(METHYLTHIO)BENZENE))

• Product Name: HEXAKIS(METHYLTHIO)BENZENE)
• CAS No: 58468-22-7
• MF: C₁₂H₁₈S₆
• MW: 354.661315441132
• CID: 948542
• PubChem ID: 5257395
• Update Time: 2025-04-19

HEXAKIS(METHYLTHIO)BENZENE) Chemical and Physical Properties

Names and Identifiers

• HEXAKIS(METHYLTHIO)BENZENE)
• 1,2,3,4,5,6-hexakis(methylsulfanyl)benzene
• benzene, 1,2,3,4,5,6-hexakis(methylthio)-
• Hexakis(methylsulfanyl)benzene
• HEXAKIS(METHYLTHIO)BENZENE
• 58468-22-7
• SCHEMBL10858651
• DTXSID10413748

• Inchi： 1S/C12H18S6/c1-13-7-8(14-2)10(16-4)12(18-6)11(17-5)9(7)15-3/h1-6H3
• InChI Key： PYFBIMASCMHFPE-UHFFFAOYSA-N
• SMILES： S(C)C1C(=C(C(=C(C=1SC)SC)SC)SC)SC

Computed Properties

• Exact Mass: 353.97354
• Monoisotopic Mass: 353.97327762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 0